![molecular formula OZn B8803097 ZINC hydrate](/img/structure/B8803097.png)
ZINC hydrate
Overview
Description
Zinc oxide is a nutrient supplement. Zinc oxide is a constituent of cigarette filters for removal of selected components from tobacco smoke. Zinc oxide is a filter consisting of charcoal impregnated with zinc oxide and iron oxide removes significant amounts of HCN and H2S from tobacco smoke without affecting its flavor. Zinc oxide is an amphoteric oxide. It is nearly insoluble in water and alcohol, but it is soluble in (degraded by) most acids, such as hydrochloric acid:; Zinc oxide is an inorganic compound with the formula ZnO. It usually appears as a white powder, nearly insoluble in water. The powder is widely used as an additive into numerous materials and products including plastics, ceramics, glass, cement, rubber (e.g. car tyres), lubricants, paints, ointments, adhesives, sealants, pigments, foods (source of Zn nutrient), batteries, ferrites, fire retardants, first aid tapes, etc. ZnO is present in the Earth crust as a mineral zincite; however, most ZnO used commercially is produced synthetically. Zinc white is used as a pigment in paints and is more opaque than lithopone, but less opaque than titanium dioxide. It is also used in coatings for paper. Chinese white is a special grade of zinc white used in artists' pigments. Because it reflects both UVA and UVB rays of ultraviolet light, zinc oxide can be used in ointments, creams, and lotions to protect against sunburn and other damage to the skin caused by ultraviolet light (see sunscreen). It is the broadest spectrum UVA and UVB absorber that is approved for use as a sunscreen by the FDA, and is completely photostable. It is also a main ingredient of mineral makeup. ZnO is a relatively soft material with approximate hardness of 4.5 on the Mohs scale. Its elastic constants are smaller than those of relevant III-V semiconductors, such as GaN. The high heat capacity and heat conductivity, low thermal expansion and high melting temperature of ZnO are beneficial for ceramics.
Zinc oxide has been shown to exhibit anti-inflammatory and antibiotic functions (A7764, A7765).
Zinc oxide belongs to the family of Transition Metal Oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen is a transition metal.
See also: Zinc (has active moiety); Homosalate; octisalate; octocrylene; titanium dioxide; zinc oxide (component of); ZINC ion (has active moiety) ... View More ...
properties
Molecular Formula |
OZn |
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Molecular Weight |
81.4 g/mol |
IUPAC Name |
zinc;oxygen(2-) |
InChI |
InChI=1S/O.Zn/q-2;+2 |
InChI Key |
RNWHGQJWIACOKP-UHFFFAOYSA-N |
SMILES |
[O-2].[Zn+2] |
Canonical SMILES |
[O-2].[Zn+2] |
Origin of Product |
United States |
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